N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide

• IUPAC Name: N-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]-2-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C20H30FN3O/c1-23-11-8-16(9-12-23)13-20(25)22-18-6-4-10-24(15-18)14-17-5-2-3-7-19(17)21/h2-3,5,7,16,18H,4,6,8-15H2,1H3,(H,22,25)
• InChI Key: SNGZNKJYAHVINF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CC(=O)NC2CCCN(C2)CC3=CC=CC=C3F
• Molecular Formula: C20H30FN3O
• Molecular Weight: 347.5 g/mol

Description

N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide, also known as FPAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FPAA belongs to the class of piperidine derivatives and has been found to possess a wide range of biological activities, including analgesic and anti-inflammatory effects.

Mechanism of Action

The mechanism of action of N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide is not fully understood, but it is believed to involve the modulation of various neurotransmitters and receptors in the central nervous system. N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide has been found to bind to the mu-opioid receptor, which is involved in pain perception and regulation. N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide also affects the levels of dopamine, serotonin, and norepinephrine in the brain, which are involved in mood regulation.
Biochemical and Physiological Effects
N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide has been found to have various biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of neuropathic pain and arthritis. N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide has also been found to improve motor function and reduce the degeneration of dopaminergic neurons in animal models of Parkinson's disease. In addition, N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide has been found to improve cognitive function and reduce the accumulation of amyloid-beta plaques in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide has several advantages for lab experiments. It is easy to synthesize and has a high purity. N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide is also stable and can be stored for a long time without degradation. However, N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide has some limitations for lab experiments. It is not water-soluble, which makes it difficult to administer to animals. N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide also has a short half-life, which requires frequent dosing in animal studies.

Future Directions

There are several future directions for the study of N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide. One direction is to investigate the potential use of N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide in treating drug addiction and withdrawal symptoms. Another direction is to study the long-term effects of N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide on the central nervous system. Additionally, the development of water-soluble formulations of N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide could improve its bioavailability and make it easier to administer in animal studies. Finally, the potential use of N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide in treating other neurological disorders, such as multiple sclerosis and epilepsy, should be explored.
Conclusion
In conclusion, N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide is a promising compound with potential therapeutic applications in various diseases. The synthesis of N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide is simple and efficient, and it has been extensively studied for its analgesic, anti-inflammatory, and anticonvulsant effects. N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide has also shown promise in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. However, further studies are needed to fully understand the mechanism of action and long-term effects of N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide.

Synthesis Methods

N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2-fluorobenzylamine with 1-methyl-4-piperidone in the presence of acetic acid and acetic anhydride. The resulting intermediate is then reacted with piperidine in the presence of acetic acid to yield N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide. The purity of the synthesized compound can be confirmed using analytical techniques such as NMR and HPLC.

Scientific Research Applications

N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to possess analgesic, anti-inflammatory, and anticonvulsant effects. N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide has also been studied for its potential use in treating neuropathic pain, Parkinson's disease, and Alzheimer's disease. In addition, N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(1-methyl-4-piperidinyl)acetamide has shown promise in treating drug addiction and withdrawal symptoms.